Cas no 1016878-52-6 (7-Bromo-3,4-dihydroquinoxalin-2(1H)-one)

• Product Name: 7-Bromo-3,4-dihydroquinoxalin-2(1H)-one
• CAS No: 1016878-52-6
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• MDL: MFCD09947551
• CID: 833667
• Update Time: 2025-06-08

7-Bromo-3,4-dihydroquinoxalin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-3,4-dihydroquinoxalin-2(1H)-one
• 7-bromo-3,4-dihydro-1H-quinoxalin-2-one
• 7-bromo-3,4-dihydro-2(1H)-Quinoxalinone

• MDL： MFCD09947551
• Inchi： 1S/C8H7BrN2O/c9-5-1-2-6-7(3-5)11-8(12)4-10-6/h1-3,10H,4H2,(H,11,12)
• InChI Key： ZITQQDFTRWZLSH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)NC(CN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 7-Bromo-3,4-dihydroquinoxalin-2(1H)-one

Recent Advances in the Study of 7-Bromo-3,4-dihydroquinoxalin-2(1H)-one (CAS: 1016878-52-6)

7-Bromo-3,4-dihydroquinoxalin-2(1H)-one (CAS: 1016878-52-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and therapeutic potential, particularly in the context of central nervous system (CNS) disorders and oncology. This research brief aims to summarize the latest findings related to this compound and its implications for future research and clinical applications.

The synthesis of 7-Bromo-3,4-dihydroquinoxalin-2(1H)-one has been optimized in recent years, with several research groups reporting improved yields and purity through novel catalytic methods. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to introduce the bromo substituent at the 7-position, achieving a yield of over 85%. This advancement is critical for scaling up production and ensuring the compound's availability for further biological testing.

In terms of biological activity, 7-Bromo-3,4-dihydroquinoxalin-2(1H)-one has shown promising results as a modulator of neurotransmitter receptors. A recent preclinical study highlighted its affinity for GABA_A receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The compound's ability to cross the blood-brain barrier (BBB) was also confirmed, which is a crucial factor for CNS-targeted therapeutics. These findings were published in Neuropharmacology in early 2024.

Another area of interest is the compound's role in oncology. Researchers have explored its derivatives as inhibitors of protein kinases involved in cancer cell proliferation. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that 7-Bromo-3,4-dihydroquinoxalin-2(1H)-one derivatives exhibited selective inhibition of Aurora kinase A, a key regulator of mitosis. This discovery opens new avenues for the development of targeted cancer therapies with reduced side effects compared to traditional chemotherapy.

Despite these promising results, challenges remain in the clinical translation of 7-Bromo-3,4-dihydroquinoxalin-2(1H)-one. Pharmacokinetic studies have indicated moderate metabolic stability, necessitating further structural optimization to improve its half-life in vivo. Additionally, toxicity profiles need to be thoroughly evaluated in animal models before proceeding to human trials. These aspects are currently under investigation by several research consortia, as noted in a recent review article in Expert Opinion on Drug Discovery.

In conclusion, 7-Bromo-3,4-dihydroquinoxalin-2(1H)-one (CAS: 1016878-52-6) represents a versatile scaffold with significant potential in drug discovery. Recent advancements in its synthesis and biological evaluation have laid the groundwork for future studies aimed at optimizing its therapeutic properties. Continued research in this area is expected to yield novel compounds with improved efficacy and safety profiles, addressing unmet medical needs in CNS disorders and oncology.